7-(2-chlorobenzyl)-1,3-dimethyl-8-[2-(methylsulfanyl)ethoxy]-3,7-dihydro-1H-purine-2,6-dione

• Molecular Formula: C17H19ClN4O3S
• Molecular Weight: 394.9 g/mol
• IUPAC Name: 7-[(2-chlorophenyl)methyl]-1,3-dimethyl-8-(2-methylsulfanylethoxy)purine-2,6-dione
• InChI: InChI=1S/C17H19ClN4O3S/c1-20-14-13(15(23)21(2)17(20)24)22(16(19-14)25-8-9-26-3)10-11-6-4-5-7-12(11)18/h4-7H,8-10H2,1-3H3
• InChI Key: TWOHQKCLKDUXCP-UHFFFAOYSA-N
• SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)OCCSC)CC3=CC=CC=C3Cl

Description

7-(2-chlorobenzyl)-1,3-dimethyl-8-[2-(methylsulfanyl)ethoxy]-3,7-dihydro-1H-purine-2,6-dione is a synthetic compound that belongs to the class of purine analogs. It has been extensively studied for its potential use as a therapeutic agent in various diseases.

Mechanism of Action

The exact mechanism of action of 7-(2-chlorobenzyl)-1,3-dimethyl-8-[2-(methylsulfanyl)ethoxy]-3,7-dihydro-1H-purine-2,6-dione is not fully understood. However, it has been suggested that the compound works by inhibiting the activity of certain enzymes involved in inflammation and cancer.
Biochemical and Physiological Effects:
Studies have shown that 7-(2-chlorobenzyl)-1,3-dimethyl-8-[2-(methylsulfanyl)ethoxy]-3,7-dihydro-1H-purine-2,6-dione has various biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. It has also been shown to induce apoptosis in cancer cells and inhibit the growth of tumors. Additionally, it has been shown to have anti-viral properties against certain viruses.

Advantages and Limitations for Lab Experiments

One advantage of using 7-(2-chlorobenzyl)-1,3-dimethyl-8-[2-(methylsulfanyl)ethoxy]-3,7-dihydro-1H-purine-2,6-dione in lab experiments is its potential as a therapeutic agent in various diseases. However, one limitation is that the exact mechanism of action is not fully understood, and further research is needed to fully elucidate its therapeutic potential.

Future Directions

There are several future directions for research on 7-(2-chlorobenzyl)-1,3-dimethyl-8-[2-(methylsulfanyl)ethoxy]-3,7-dihydro-1H-purine-2,6-dione. One direction is to further investigate its potential as a therapeutic agent in various diseases, including cancer, inflammation, and viral infections. Another direction is to study its pharmacokinetics and pharmacodynamics to optimize its therapeutic potential. Additionally, future research could focus on the development of novel analogs with improved therapeutic properties.

Synthesis Methods

The synthesis of 7-(2-chlorobenzyl)-1,3-dimethyl-8-[2-(methylsulfanyl)ethoxy]-3,7-dihydro-1H-purine-2,6-dione involves the reaction of 2-chlorobenzylamine with 3,7-dihydro-1,3-dimethyl-1H-purine-2,6-dione in the presence of potassium carbonate and acetonitrile. The resulting product is then reacted with 2-(methylsulfanyl)ethanol in the presence of sodium hydride to obtain the final compound.

Scientific Research Applications

The compound 7-(2-chlorobenzyl)-1,3-dimethyl-8-[2-(methylsulfanyl)ethoxy]-3,7-dihydro-1H-purine-2,6-dione has been studied extensively for its potential use as a therapeutic agent in various diseases. It has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties.